N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H16F2N2O3S2/c17-12-3-4-14(13(18)10-12)19-16(21)11-5-7-20(8-6-11)25(22,23)15-2-1-9-24-15/h1-4,9-11H,5-8H2,(H,19,21)
• InChI Key: WRHFKXSCEGVSTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=C(C=C(C=C2)F)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C16H16F2N2O3S2
• Molecular Weight: 386.4 g/mol

Description

N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, also known as DFTP, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, which are involved in inflammation. By inhibiting COX-2, N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide can reduce inflammation and potentially be used as an anti-inflammatory agent.
Biochemical and Physiological Effects:
Studies have shown that N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide can reduce inflammation in animal models, as well as inhibit the growth of cancer cells. In addition, N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has also been shown to have antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide in lab experiments is its potential as a multifunctional compound, with potential applications in various research areas. However, one of the limitations of using N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, including further studies on its potential use as an anti-inflammatory agent, as well as its potential use in the treatment of cancer and neurodegenerative diseases. In addition, further research is needed to determine the optimal dosage and administration of N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide for various research applications.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide involves the reaction between 2,4-difluoroaniline and 2-thiophenesulfonyl chloride, followed by the reaction with piperidine-4-carboxylic acid. This process results in the formation of N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide as a white powder with a melting point of 173-174°C.

Scientific Research Applications

N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has shown potential in various research applications, including its use as a potential anti-inflammatory agent, as well as a potential treatment for cancer and neurodegenerative diseases. In addition, N-(2,4-difluorophenyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has also been studied for its potential use in pain management and as an antidepressant.